Cas no 36017-22-8 (4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol)
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
-
- Inchi: 1S/C10H11N3OS/c1-2-14-9-6-4-3-5-8(9)13-7-11-12-10(13)15/h3-7H,2H2,1H3,(H,12,15)
- InChI Key: XRZVYUMJRCOXMW-UHFFFAOYSA-N
- SMILES: N1=CN(C2=CC=CC=C2OCC)C(=S)N1
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7355021-0.05g |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
36017-22-8 | 95.0% | 0.05g |
$65.0 | 2025-02-20 | |
| Enamine | EN300-7355021-0.1g |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
36017-22-8 | 95.0% | 0.1g |
$96.0 | 2025-02-20 | |
| Enamine | EN300-7355021-0.25g |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
36017-22-8 | 95.0% | 0.25g |
$136.0 | 2025-02-20 | |
| Enamine | EN300-7355021-0.5g |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
36017-22-8 | 95.0% | 0.5g |
$256.0 | 2025-02-20 | |
| Enamine | EN300-7355021-1.0g |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
36017-22-8 | 95.0% | 1.0g |
$355.0 | 2025-02-20 | |
| Enamine | EN300-7355021-2.5g |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
36017-22-8 | 95.0% | 2.5g |
$697.0 | 2025-02-20 | |
| Enamine | EN300-7355021-5.0g |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
36017-22-8 | 95.0% | 5.0g |
$1033.0 | 2025-02-20 | |
| Enamine | EN300-7355021-10.0g |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
36017-22-8 | 95.0% | 10.0g |
$1531.0 | 2025-02-20 | |
| 1PlusChem | 1P01P9FE-50mg |
3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyphenyl)-2,4-dihydro- |
36017-22-8 | 95% | 50mg |
$138.00 | 2024-05-04 | |
| 1PlusChem | 1P01P9FE-100mg |
3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyphenyl)-2,4-dihydro- |
36017-22-8 | 95% | 100mg |
$176.00 | 2024-05-04 |
4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
Professional Introduction to Compound with CAS No 36017-22-8 and Product Name: 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
The compound with the CAS number 36017-22-8 and the product name 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a triazole ring and an ethoxyphenyl substituent makes it a promising candidate for further exploration in drug discovery and development.
Structurally, 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is characterized by a triazole core, which is a well-known pharmacophore in many bioactive molecules. The triazole ring is known for its stability and ability to engage in hydrogen bonding, making it an excellent scaffold for designing small-molecule drugs. The thiol group at the 3-position of the triazole ring adds another layer of functionality, allowing for diverse chemical modifications and interactions with biological targets.
The 2-ethoxyphenyl moiety attached to the triazole ring introduces hydrophobicity and electronic properties that can influence the compound's solubility, permeability, and binding affinity. This substitution pattern is particularly interesting because it combines the benefits of aromaticity with the flexibility of an ethoxy group, which can enhance pharmacokinetic properties. Recent studies have shown that such structural features are often associated with compounds that exhibit potent biological activity.
In the context of current research, 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol has been investigated for its potential role in various therapeutic areas. One of the most promising applications is in the development of antimicrobial agents. The triazole ring has demonstrated efficacy against a range of bacterial and fungal pathogens due to its ability to disrupt essential metabolic pathways. Additionally, the thiol group can participate in redox reactions, which may be exploited to develop novel antimicrobial strategies.
Another area of interest is the use of this compound in anticancer research. The unique structural motifs present in 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol make it a suitable candidate for inhibiting key enzymes involved in cancer cell proliferation. Preclinical studies have suggested that compounds with similar scaffolds can interfere with DNA replication and transcription, leading to apoptosis or cell cycle arrest. The ethoxyphenyl group may also contribute to tumor-specific targeting by interacting with overexpressed proteins on cancer cell surfaces.
Furthermore, this compound has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of triazole derivatives to modulate inflammatory pathways has been well-documented. By targeting inflammatory mediators such as cytokines and chemokines, this compound may offer a new therapeutic approach for managing inflammation-related conditions.
The synthesis of 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The introduction of the thiol group at the 3-position is typically achieved through nucleophilic substitution or metal-catalyzed thiophilic addition reactions.
In terms of pharmacokinetic properties, the ethoxyphenyl substituent can influence both absorption and distribution within the body. Computational modeling has been utilized to predict how this structural feature affects metabolic stability and binding affinity to biological targets. These insights are crucial for designing derivatives with improved pharmacokinetic profiles.
Recent advancements in drug delivery systems have also opened new avenues for utilizing 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol. Nanoparticle-based delivery systems have been explored to enhance bioavailability and target specificity. By encapsulating this compound within biodegradable polymers or lipid vesicles, researchers aim to improve its therapeutic efficacy while minimizing side effects.
The safety profile of this compound is another critical aspect that has been thoroughly evaluated through preclinical studies. Acute toxicity tests have demonstrated that it exhibits low systemic toxicity at therapeutic doses. Additionally, chronic toxicity assessments suggest that prolonged exposure does not lead to significant organ damage or adverse health effects.
Regulatory considerations are also important when developing new pharmaceuticals based on compounds like 4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol. Compliance with international guidelines ensures that these drugs are safe and effective for human use. Collaborative efforts between academic researchers and pharmaceutical companies are essential for navigating the complex regulatory landscape.
In conclusion, 36017-22-8and its corresponding product name represent a significant contribution to pharmaceutical chemistry. The unique structural features of triazole derivatives, combined with functional groups like thioles and ethoxyphenyl moieties, make them versatile scaffolds for drug discovery. Ongoing research continues to uncover new therapeutic applications for this class of compounds, highlighting their potential as next-generation pharmaceuticals.
36017-22-8 (4-(2-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)